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Abstract

Audio-Magnetotellurics (AMT) is a passive electromagnetic geophysical method that maps the
electrical resistivity of the subsurface to depths ranging from tens of meters to over a kilometer.
By measuring natural variations in the Earth's magnetic and electric fields, AMT provides a
powerful tool for mineral exploration, aiding in the characterization of ore bodies, host rock
alterations, and geological structures that control mineralization. This guide provides an in-
depth technical overview of the AMT method, including its core principles, detailed
experimental protocols for data acquisition, a step-by-step data processing and inversion
workflow, and the interpretation of resistivity models in the context of mineral exploration.

Core Principles of the AMT Method

The Audio-Magnetotelluric (AMT) method is a passive geophysical technique that utilizes
naturally occurring electromagnetic (EM) waves as a source to investigate the electrical
resistivity structure of the subsurface.[1][2] The primary sources of these natural EM signals are
worldwide lightning discharges (sferics) at higher frequencies (audio range, > 1 Hz) and
interactions between the solar wind and the Earth's magnetosphere at lower frequencies (< 1
Hz).[1] These propagating EM waves induce telluric currents to flow within the Earth. The ratio
of the orthogonal horizontal components of the electric field (E) and the magnetic field (H) at
the surface is a measure of the subsurface impedance, which is directly related to the apparent
resistivity of the underlying earth materials.
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The fundamental principle of the AMT method is the "skin depth" effect, which describes the
attenuation of electromagnetic waves as they penetrate a conductive medium. Higher
frequency signals are attenuated more rapidly and thus provide information about the shallow
subsurface, while lower frequency signals penetrate deeper, allowing for investigation of
deeper geological structures.[1] By measuring the electric and magnetic fields over a wide
range of frequencies, a resistivity sounding curve can be generated for each measurement
station, which can then be inverted to produce a 2D or 3D model of the subsurface resistivity
distribution.

Mineral deposits often exhibit a significant electrical resistivity contrast with their host rocks. For
example, massive sulfide deposits containing minerals like pyrite, chalcopyrite, and galena are
typically highly conductive, while the silicate minerals that constitute most host rocks are
generally resistive.[3] This contrast makes the AMT method particularly effective for directly
detecting conductive ore bodies or for mapping alteration zones and geological structures,
such as faults and shear zones, that are often associated with mineralization.

Experimental Protocols: Data Acquisition

A successful AMT survey requires careful planning and execution of the data acquisition phase.
The following protocol outlines the key steps and considerations for acquiring high-quality AMT
data for mineral exploration.

Survey Design

The design of an AMT survey is dictated by the exploration objectives, the expected geology,
and the target depth. Key parameters to consider include:

» Station Spacing: The distance between measurement stations determines the lateral
resolution of the survey. Closer spacing is required to delineate smaller or more complex
targets.

« Line Orientation: Survey lines are typically oriented perpendicular to the expected geological
strike to ensure optimal coupling with the subsurface structures.

e Frequency Band: The desired depth of investigation dictates the frequency range to be
recorded. Higher frequencies (e.g., 10 kHz - 1 Hz) are used for shallow targets, while lower
frequencies are required for deeper exploration.
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e Array Type: The most common AMT setup is the tensor configuration, which involves
measuring two orthogonal components of the electric field (Ex and Ey) and two orthogonal
components of the magnetic field (Hx and Hy). This provides information on the directionality
of subsurface resistivity. A scalar configuration, measuring only one component of each field,
can also be used for reconnaissance surveys.[1]

Typical Range for Mineral

Parameter . Considerations
Exploration
] ) Target size and geological
Station Spacing 50m-500m ]
complexity
_ _ Areal coverage and target
Line Spacing 100 m - 1000 m
geometry
Frequency Range 10,000 Hz - 0.1 Hz Depth of investigation
) ] 30 minutes - 2 hours per Signal strength and desired
Recording Time ) )
station data quality
) ] Signal strength and near-
Dipole Length (E-field) 25m-100m

surface resolution

Instrumentation

Atypical AMT data acquisition system consists of the following components:

o Electric Field Sensors: Non-polarizing electrodes (e.g., lead-lead chloride) are used to
measure the potential difference between two points on the ground, from which the electric
field is derived.

» Magnetic Field Sensors: Induction coil magnetometers are used to measure the time-varying
magnetic field components.

» Data Acquisition Unit: A multi-channel digital receiver records the electric and magnetic field
data. Modern systems are typically lightweight and portable for ease of use in remote areas.

[1]

o GPS Receiver: Provides accurate timing and location information for each station.
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Field Procedure

o Site Selection: Choose a measurement site that is free from cultural noise sources such as
power lines, pipelines, and fences, as these can contaminate the natural EM signals.

o Electrode Installation: Bury the non-polarizing electrodes in shallow holes, ensuring good
electrical contact with the ground. The electrodes are arranged in an orthogonal cross
pattern to measure the Ex and Ey components.

o Magnetometer Installation: Bury the induction coil magnetometers in shallow, level pits,
oriented to measure the Hx and Hy components. It is crucial to ensure the sensors are level
and oriented correctly.

o Data Acquisition: Connect the sensors to the data acquisition unit and initiate recording. The
recording duration at each station will depend on the signal strength and the desired data
quality.

e Quality Control: Monitor the incoming data in real-time to assess signal quality and identify
any potential noise issues.

Data Processing and Inversion

Raw AMT time-series data must undergo a series of processing steps to convert them into
meaningful resistivity models of the subsurface.

Data Processing Workflow

The primary goal of AMT data processing is to calculate the impedance tensor (Z), which
relates the orthogonal electric and magnetic field components in the frequency domain. This is
typically achieved through robust statistical methods to minimize the effects of noise.

A common open-source software package for processing magnetotelluric data is Aurora, which
is often used in conjunction with MTHS5 for data handling and mt_metadata for metadata
management.[4] The general processing workflow is as follows:

o Data Conversion: Convert the raw time-series data from the instrument's proprietary format
to a standard format like MTHS5.
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o Time-Series Processing:

o Decimation and Filtering: The data is decimated to different sampling rates to analyze a
wide range of frequencies. Anti-aliasing filters are applied during this process.

o Fourier Transform: The time-series data for each channel is transformed into the
frequency domain using the Fast Fourier Transform (FFT).

e Impedance Estimation: Robust regression techniques are used to estimate the elements of
the impedance tensor (Zxx, Zxy, Zyx, Zyy) at each frequency. These methods are designed
to identify and down-weight noisy data points.

o Apparent Resistivity and Phase Calculation: The apparent resistivity and phase are
calculated from the impedance tensor elements. These are the primary data types used for

inversion.
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Caption: AMT Data Processing and Inversion Workflow.
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2D and 3D Inversion

The processed apparent resistivity and phase data are then used as input for an inversion
algorithm to generate a 2D or 3D model of the subsurface electrical resistivity. The inversion
process aims to find a resistivity model whose calculated response best fits the observed data,
while also adhering to certain geological constraints (e.g., smoothness).

o 2D Inversion: Assumes that the subsurface geology is two-dimensional, meaning it varies
with depth and along the survey profile but is constant in the direction perpendicular to the
profile. This is a computationally efficient approach that is suitable for many geological
settings.

» 3D Inversion: Does not make any assumptions about the dimensionality of the subsurface
and can therefore model more complex geological structures. 3D inversion is
computationally more intensive but can provide a more accurate representation of the
subsurface, especially in areas with complex geology.

The choice between 2D and 3D inversion depends on the survey design and the geological
complexity of the exploration area.

Data Presentation and Interpretation

The final output of an AMT survey is a 2D or 3D resistivity model of the subsurface. The
interpretation of this model involves relating the resistivity variations to the underlying geology
and identifying potential mineral targets.

Electrical Resistivity of Rocks and Minerals

The electrical resistivity of geological materials varies over many orders of magnitude. This
wide range of values is what makes the AMT method a powerful tool for geological mapping
and mineral exploration.
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Material Typical Resistivity (Q-m)
Host Rocks

Igneous Rocks (e.g., Granite, Basalt) 103-10¢°
Metamorphic Rocks (e.g., Gneiss, Schist) 102- 108
Sedimentary Rocks (e.g., Sandstone,

Limestone) 10-10°
Clay and Shale 1-100
Ore Minerals

Graphite <1

Pyrite 10-5-10
Chalcopyrite 10-5-103
Galena 1075 -102
Sphalerite 10-2- 107
Alteration Minerals

Sericite 102-104
Chlorite 102- 104
Kaolinite 10 - 100

Note: These values are approximate and can vary significantly depending on factors such as
porosity, fluid content, and mineral composition.[3][5][6]

Interpretation of Resistivity Models

The interpretation of AMT resistivity models is a collaborative effort between geophysicists and
geologists. The key steps in the interpretation process include:

o Correlation with Known Geology: The resistivity model is compared with surface geology
maps and drill hole data to establish a correlation between resistivity values and specific rock
types or alteration zones.
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« ldentification of Anomalies: Areas of unusually low or high resistivity are identified as
anomalies that may be indicative of mineralization or other geological features of interest.

o Structural Interpretation: Resistivity contrasts can be used to map geological structures such
as faults, shear zones, and lithological contacts.

» Target Generation: Based on the interpretation of the resistivity model and its integration with
other geological and geochemical data, potential drilling targets are identified.

Input Data

2D/3D Resistivity Model Geological & Geochemical Data

Interpretation Proceps

Correlation with Known Geology

¢

Anomaly Identification
(Low/High Resistivity)

:

Structural Interpretation
(Faults, Contacts)

:

Integration of All Datasets

Exploration Outcome

Drill Target Generation
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Caption: AMT Data Interpretation Workflow.

Case Study: Gold Exploration

In a case study of a gold deposit, an AMT survey was conducted to identify the resistivity
characteristics of the ore bodies and the associated controlling structures. The survey
parameters were as follows:

Parameter Value
Station Spacing 100 m
Line Spacing 200 m
Frequency Range 10,000 Hz - 1 Hz
Array Type Tensor

The inversion of the AMT data revealed a prominent low-resistivity anomaly that correlated well
with the known gold mineralization found in shallow workings. The anomaly extended to a
significant depth, suggesting the potential for a larger, deeper ore body. This interpretation was
subsequently confirmed by drilling, which intersected high-grade gold mineralization within the
low-resistivity zone. This case study highlights the effectiveness of the AMT method in directly
detecting and delineating conductive ore bodies and guiding successful mineral exploration
programs.

Conclusion

The Audio-Magnetotelluric method is a versatile and cost-effective geophysical tool for mineral
exploration. Its ability to map subsurface electrical resistivity provides valuable information for
identifying and delineating ore deposits, as well as for understanding the broader geological
context that controls mineralization. By following rigorous experimental protocols for data
acquisition and employing advanced data processing and inversion techniques, high-quality
resistivity models can be generated that, when integrated with other geological and
geochemical data, can significantly enhance the success rate of mineral exploration programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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